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Compound of Interest

Compound Name: cis-Isolimonenol

Cat. No.: B121254 Get Quote

For Researchers, Scientists, and Product Development Professionals

Introduction
cis-Isolimonenol, a monocyclic terpene alcohol with the molecular formula C₁₀H₁₆O, presents

a compelling profile for use in fragrance formulations. Predominantly found in the essential oils

of various citrus fruits, it is characterized by a strong, fresh, citrus-like aroma. Its relatively low

vapor pressure suggests potential for longevity in fragrance compositions. This document

provides a detailed overview of the known properties of cis-Isolimonenol and outlines

protocols for its evaluation and incorporation into fragrance formulations.

Disclaimer: The information provided herein is for research and development purposes. While

cis-Isolimonenol is generally recognized as safe (GRAS) for its intended use in flavor and

fragrance applications, it is imperative for formulators to conduct their own comprehensive

safety and stability assessments to ensure compliance with all relevant regulatory guidelines

for their specific application and region.

Physicochemical and Olfactory Properties
A summary of the key physical, chemical, and sensory properties of cis-Isolimonenol is
presented in Table 1. This data is essential for predicting its behavior in formulations and for

initial fragrance design.

Table 1: Physicochemical and Olfactory Data for cis-Isolimonenol
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Property Value/Description Source

Chemical Name
(1S,4R)-4-isopropenyl-1-

methyl-2-cyclohexen-1-ol

CAS Number 22972-51-6

Molecular Formula C₁₀H₁₆O

Molecular Weight 152.24 g/mol

Appearance
Colorless, viscous liquid at

room temperature.

Odor Profile

Strong citrus-like aroma; also

described as terpenic, slightly

minty, or camphor-like.

Boiling Point
Approximately 216.8°C at 760

mmHg.

Melting Point

Not well-defined; solidifies at

low temperatures (reported

between -74°C to -87°C).

Solubility

Poorly soluble in water; highly

soluble in organic solvents

such as ethanol and diethyl

ether.

Vapor Pressure

Relatively low compared to

other terpenes, suggesting

lower volatility and potential for

longevity.

Application in Fragrance Formulations
cis-Isolimonenol's distinct citrus aroma makes it a valuable component for imparting a natural

and fresh scent in a variety of products, including cosmetics, personal care items like lotions

and perfumes, and cleaning products. Its low volatility can contribute to the middle and base

notes of a fragrance, providing a lasting citrus character.
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Recommended Usage Levels
Specific regulatory or recommended usage levels for cis-Isolimonenol as a standalone

fragrance ingredient are not readily available in public domain literature. Formulators should

adhere to internal safety assessments and the guidelines of regulatory bodies such as the

International Fragrance Association (IFRA) and the Research Institute for Fragrance Materials

(RIFM) for novel ingredients.

Synergies and Blending
The citrus and slightly minty character of cis-Isolimonenol suggests it will blend well with a

variety of other fragrance notes. A logical relationship of its scent profile is depicted in the

diagram below.
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cis-Isolimonenol
(Citrus, Terpenic, Minty)

Citrus Notes
(e.g., Limonene, Citral)

Enhances Freshness

Fruity Notes
(e.g., Aldehydes)

Adds Complexity

Herbal/Green Notes
(e.g., Linalool)

Provides a Natural Lift

Woody Notes
(e.g., Cedarwood, Sandalwood)

Contrasts and Brightens

Floral Notes
(e.g., Geraniol, Rose Oxide)

Adds a Zesty Facet
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Phase 1: Ingredient Evaluation

Phase 2: Formulation & Performance

Phase 3: Stability & Safety

Phase 4: Final Product

Physicochemical & Olfactory Profiling

Solubility & Purity Analysis

Test Formulations in Various Bases

Substantivity & Diffusion Testing

Performance Evaluation by Sensory Panel

Accelerated Stability Testing
(Heat, Light, Freeze-Thaw)

Safety & Toxicological Assessment

Regulatory Compliance Check (IFRA/RIFM)

Final Formulation Optimization

Scale-Up & Manufacturing
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To cite this document: BenchChem. [Application of cis-Isolimonenol in Fragrance
Formulations: Technical Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b121254#application-of-cis-isolimonenol-in-
fragrance-formulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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